Cas no 2639422-04-9 (Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate)

• Product Name: Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate
• CAS No: 2639422-04-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5664765
• PubChem ID: 165897302
• Update Time: 2025-10-28

Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2639422-04-9
• tert-butyl 2-(cyclohexylamino)-2-methylpropanoate
• EN300-27723922
• Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate

• Inchi： 1S/C14H27NO2/c1-13(2,3)17-12(16)14(4,5)15-11-9-7-6-8-10-11/h11,15H,6-10H2,1-5H3
• InChI Key： POOBQDPHBPTSGA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate

Recent Advances in the Study of Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate (CAS: 2639422-04-9)

The chemical compound Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate (CAS: 2639422-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the primary areas of interest in recent studies has been the synthesis and optimization of Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in drug discovery. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. These advancements not only facilitate the scalable synthesis of the compound but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

In addition to its synthetic utility, Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate has been investigated for its pharmacological properties. Preliminary studies suggest that this compound exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, it has been shown to interact with key enzymes involved in inflammatory and neurodegenerative processes, making it a potential candidate for the development of novel therapeutics. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy in disease models.

Another significant aspect of recent research is the exploration of Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate as a building block for more complex pharmaceutical agents. Its structural versatility allows for the incorporation into various drug scaffolds, enabling the design of molecules with enhanced therapeutic profiles. Several research groups have reported the successful use of this compound in the synthesis of protease inhibitors and receptor modulators, underscoring its value in medicinal chemistry.

Despite these promising developments, challenges remain in the full characterization and application of Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the findings into clinically viable solutions.

In conclusion, Tert-butyl 2-(cyclohexylamino)-2-methylpropanoate (CAS: 2639422-04-9) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a valuable subject of ongoing investigation. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics, addressing unmet medical needs across various disease areas.